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Compound of Interest

Compound Name: 20-Deoxysalinomycin

Cat. No.: B1213029

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of stock solutions of 20-deoxysalinomycin, a polyether ionophore antibiotic with
potential applications in antimicrobial and cancer research. The protocols outlined below are
designed to ensure the stability and consistent performance of the compound in experimental
settings.

Physicochemical and Biological Data

A summary of the essential data for 20-deoxysalinomycin is presented in the table below.
This information is critical for accurate stock solution preparation and for designing in vitro and
in vivo studies.
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Property Value Source
Molecular Formula Ca2H70010 [1112]
Molecular Weight 735.0 g/mol [1][2]
Physical State Solid [1]

Storage of Solid

2-8°C Refrigerator

[3]

Solubility (Salinomycin as
proxy)

DMSO: ~100 mg/mLEthanol:
~10 mg/mLDimethylformamide
(DMF): ~20 mg/mLAqueous
Buffers: Sparingly soluble

[2]4]

In Vitro Activity (ICso)

0.12 uM against Trypanosoma
brucei

[3]

Experimental Protocols

Preparation of a High-Concentration Stock Solution in
DMSO (e.g., 10 mM)

This protocol describes the preparation of a 10 mM stock solution of 20-deoxysalinomycin in

dimethyl sulfoxide (DMSO). DMSO is a recommended solvent due to the high solubility of the

related compound, salinomycin.

Materials:

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

20-Deoxysalinomycin (solid)
Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials
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Procedure:

o Equilibration: Allow the vial of solid 20-deoxysalinomycin to equilibrate to room temperature
for at least 30 minutes before opening to prevent condensation of moisture.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh a precise amount of 20-deoxysalinomycin (e.g., 1 mg) into the tube.

e Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration
using the following formula:

Volume (uL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1000

Example for 1 mg: Volume (uL) = (1 mg/ 735.0 g/mol ) * 1000 = 1.36 puL of DMSO. Due to
the small volume, it is recommended to weigh a larger mass (e.g., 5 mg) for better accuracy.

Example for 5 mg: Volume (uL) = (5 mg/ 735.0 g/mol ) * 1000 = 6.8 uL of DMSO. For ease
of pipetting, a larger volume can be prepared, for instance, by dissolving 7.35 mg in 1 mL of
DMSO to get a 10 mM solution.

¢ Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the 20-deoxysalinomycin.

» Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath may aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the high-concentration stock solution to prepare working
solutions for in vitro experiments.

Materials:

e 10 mM 20-deoxysalinomycin stock solution in DMSO
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o Appropriate sterile cell culture medium
» Sterile microcentrifuge tubes or plates
o Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes, it
is advisable to first prepare an intermediate dilution. For example, dilute the 10 mM stock
1:100 in cell culture medium to obtain a 100 uM solution.

 Final Dilution: Further dilute the intermediate solution to the desired final working
concentration in the cell culture medium. For example, to prepare a 1 uM working solution
from a 100 uM intermediate stock, perform a 1:100 dilution.

e Solvent Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the highest concentration of 20-
deoxysalinomycin used, to account for any effects of the solvent on the cells.

e Immediate Use: It is recommended to use the freshly prepared working solutions
immediately. Do not store aqueous working solutions for extended periods.

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts described in these application
notes.
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Stock Solution Preparation Workflow

Start: Obtain solid 20-Deoxysalinomycin

Weigh precise amount of compound

Calculate required solvent volume

Dissolve in appropriate solvent (e.g., DMSO)

Vortex until fully dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing 20-deoxysalinomycin stock solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1213029?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Serial Dilution for Working Solutions

10 mM Stock Solution
in DMSO

10 uM Working
Solution

1 pM Working
Solution

0.1 uM Working

1:10 dilution >
Solution

1:100 dilution _y, 100 uM Intermediate 1:10 dilution_,, 1:10 dilution_y,

Solution in Medium

Click to download full resolution via product page

Caption: Example serial dilution scheme for working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

